Zn(II) Mesoporphyrin IX

• Molecular Formula: C34H36N4O4Zn
• Molecular Weight: 630.1 g/mol
• InChI: InChI=1S/C34H38N4O4.Zn/c1-7-21-17(3)25-13-26-19(5)23(9-11-33(39)40)31(37-26)16-32-24(10-12-34(41)42)20(6)28(38-32)15-30-22(8-2)18(4)27(36-30)14-29(21)35-25;/h13-16H,7-12H2,1-6H3,(H4,35,36,37,38,39,40,41,42);/q;+2/p-2
• InChIKey: YQJXHPBQEBGWBG-UHFFFAOYSA-L

Researchers need precise metalloporphyrins to avoid functional misinterpretation. Unlike ZnPP or SnMP, Zn(II) Mesoporphyrin IX (ZnMP) is the only validated ABCB10 activator. - **Exclusive Activity:** Increases ABCB10 ATPase ~70% (Km 0.9 µM). - **Potent & Selective:** Reduces erythroid progenitors by 76% (in vivo); distinct from SnMP. - **High Purity:** ≥98% for reproducible heme analog studies. - **Photolabile:** Requires strict light protection; ideal for PDT research. Supplied with guaranteed stability under dark, cold storage.

Zn(II) Mesoporphyrin IX (ZnMP) Overview

Zn(II) Mesoporphyrin IX (ZnMP, CAS 14354-67-7) is a synthetic metalloporphyrin complex in which a zinc ion is coordinated within the macrocyclic core of mesoporphyrin IX, a dicarboxylic acid derivative of heme . ZnMP functions as a heme analog and exhibits a unique profile of biochemical activities that distinguish it from other metalloporphyrins, including selective activation of the mitochondrial transporter ABCB10, competitive inhibition of heme oxygenase, and distinct substrate preferences for ferrochelatase [1][2]. Its molecular formula is C34H36N4O4Zn, with a molecular weight of 630.06 g/mol, and it is commercially available at purities of ≥95% to ≥98% .

Mitochondrial ABCB10 transporter activation studies Reported ABCB10 ATPase upregulation; structural specificity requires Zn-mesoporphyrin scaffold

Heme oxygenase inhibition and heme metabolism research Competitive inhibitor with distinct metal-ion-dependent biochemical profile

Ferrochelatase substrate specificity and metallation kinetics Mesoporphyrin IX scaffold shows enhanced enzymatic turnover vs protoporphyrin IX

• [1] Martinez M, Fendley GA, Saxberg AD, Zoghbi ME. Stimulation of the human mitochondrial transporter ABCB10 by zinc-mesoporphrin. PLoS ONE. 2020;15(11):e0238754. View Source
• [2] Lutton JD, Abraham NG, Drummond GS, Levere RD, Kappas A. Comparative pharmacology of zinc mesoporphyrin and tin mesoporphyrin: toxic actions of zinc mesoporphyrin on hematopoiesis and progenitor cell mobilization. Pharmacology. 1999;58(1):44-50. View Source

Why ZnMP Cannot Be Substituted

Metalloporphyrins are not functionally interchangeable. The identity of the central metal ion and the specific peripheral substituents on the porphyrin ring dictate distinct biochemical interactions, enzyme specificities, and toxicity profiles [1]. For instance, while Zn(II) Mesoporphyrin IX (ZnMP) and Sn(IV) Mesoporphyrin IX (SnMP) share the same porphyrin ligand, they exhibit profoundly different effects on hematopoietic progenitor cells [2]. Similarly, ZnMP activates the ABCB10 transporter, whereas the closely related Zn(II) Protoporphyrin IX (ZnPP) does not, despite both being zinc-containing heme analogs [3]. These functional divergences underscore the necessity of precise compound selection based on experimental requirements, as generic substitution can lead to uninterpretable or misleading results.

Zn(II) Protoporphyrin IX (ZnPP)

Despite both containing zinc, ZnPP does not activate ABCB10. Metal ion identity is insufficient; the mesoporphyrin scaffold is required for ABCB10 interaction.

Sn(IV) Mesoporphyrin IX (SnMP)

SnMP shares the mesoporphyrin ring but exhibits opposite hematopoietic endpoint profiles. Heme oxygenase inhibition similarity does not predict progenitor cell effects.

Metal-free or Fe(III) Mesoporphyrin IX

Absence of zinc or substitution with iron abolishes ABCB10 activation. Coordination chemistry determines biochemical function beyond porphyrin scaffold identity.

• [1] Meffert MK, Haley JE, Schuman EM, Schulman H, Madison DV. Inhibition of hippocampal heme oxygenase, nitric oxide synthase, and long-term potentiation by metalloporphyrins. Neuron. 1994;13(5):1225-1233. View Source
• [2] Lutton JD, Abraham NG, Drummond GS, Levere RD, Kappas A. Comparative pharmacology of zinc mesoporphyrin and tin mesoporphyrin: toxic actions of zinc mesoporphyrin on hematopoiesis and progenitor cell mobilization. Pharmacology. 1999;58(1):44-50. View Source
• [3] Martinez M, Fendley GA, Saxberg AD, Zoghbi ME. Stimulation of the human mitochondrial transporter ABCB10 by zinc-mesoporphrin. PLoS ONE. 2020;15(11):e0238754. View Source

ZnMP vs. Analogs: Key Evidence

ABCB10 ATPase Activation

Zn(II) Mesoporphyrin IX (ZnMP) is a specific and potent activator of the mitochondrial ABC transporter ABCB10, increasing its ATPase activity by approximately 70% (from 179 ± 40 to 305 ± 43 nmol Pi/mg protein*min; n=7), with an activation Km of 0.9 µM [1]. In contrast, the structurally similar Zn(II) Protoporphyrin IX (ZnPP) did not induce any significant activation of ABCB10 under identical assay conditions [1]. Furthermore, the metal-free mesoporphyrin IX ligand and the ferric analog Fe(III) Mesoporphyrin IX also failed to activate the transporter, confirming that both the zinc ion and the mesoporphyrin scaffold are required for this specific biochemical effect [1].

ABCB10 Activation

Head-to-head

~70% increase in ATPase activity vs baseline; ZnPP shows no activation

Supports ABCB10 tool compound selection for transporter studies

Purified ABCB10 in nanodiscs; 5 µM ZnMP; enzyme-coupled assay

Evidence Dimension	ABCB10 ATPase Activity (nmol Pi/mg protein*min)
Target Compound Data	305 ± 43 (with 5 µM ZnMP)
Comparator Or Baseline	Baseline (apo): 179 ± 40; ZnPP (5 µM): no significant increase
Quantified Difference	~70% increase (p=0.05); ZnPP shows no activation
Conditions	Purified human ABCB10 reconstituted in lipid nanodiscs; enzyme-coupled ATPase assay; 5 µM porphyrin concentration.

Why This Matters

For researchers investigating ABCB10 function or mitochondrial heme transport, ZnMP is the only validated tool compound for direct modulation of ABCB10 activity, whereas ZnPP is ineffective and cannot serve as a substitute.

• [1] Martinez M, Fendley GA, Saxberg AD, Zoghbi ME. Stimulation of the human mitochondrial transporter ABCB10 by zinc-mesoporphrin. PLoS ONE. 2020;15(11):e0238754. View Source

Hematopoietic Toxicity

In an in vivo rabbit model, Zn(II) Mesoporphyrin IX (ZnMP) demonstrated significant hematopoietic toxicity, reducing the mobilization of erythroid progenitors (BFU-E) by 76% (p < 0.0001) and myeloid progenitors (CFU-GM) by 70% (p < 0.005) in peripheral blood [1]. In stark contrast, Sn(IV) Mesoporphyrin IX (SnMP) administered at the same concentration had no significant suppressive effect on either BFU-E or CFU-GM recruitment [1]. Importantly, both compounds inhibited bone marrow heme oxygenase activity to a similar extent in vivo, confirming that both metalloporphyrins effectively enter bone marrow cells and that the observed toxicity is not due to differential cellular uptake [1].

Progenitor Mobilization

Head-to-head

BFU-E 76% inhibition; CFU-GM 70% inhibition in vivo; SnMP shows no suppression

Hematopoietic endpoint context may differ substantially between ZnMP and SnMP

Rabbit model; rhG-CSF mobilization; both compounds inhibit bone marrow HO similarly

Evidence Dimension	Inhibition of Progenitor Cell Mobilization (% inhibition)
Target Compound Data	BFU-E: 76% inhibition; CFU-GM: 70% inhibition
Comparator Or Baseline	SnMP: No significant suppressive effect on BFU-E or CFU-GM
Quantified Difference	ZnMP inhibits progenitor mobilization by 70-76%, whereas SnMP shows no inhibition
Conditions	Rabbits treated with rhG-CSF for 7 days; concurrent administration of ZnMP or SnMP; progenitor numbers measured in peripheral blood.

Why This Matters

When selecting a heme oxygenase inhibitor for in vivo studies, the choice between ZnMP and SnMP has direct consequences on hematopoietic endpoints. SnMP may be preferable for studies where hematopoietic toxicity is a confounding variable, while ZnMP's toxicity profile may be advantageous for studies specifically investigating hematopoietic regulation.

• [1] Lutton JD, Abraham NG, Drummond GS, Levere RD, Kappas A. Comparative pharmacology of zinc mesoporphyrin and tin mesoporphyrin: toxic actions of zinc mesoporphyrin on hematopoiesis and progenitor cell mobilization. Pharmacology. 1999;58(1):44-50. View Source

Ferrochelatase Substrate Kinetics

In enzymatic assays using rat liver mitochondria, mesoporphyrin IX serves as a more efficient substrate for ferrochelatase compared to the native substrate protoporphyrin IX [1]. The Michaelis constant (Km) for mesoporphyrin IX was determined to be 5.9 µM, which is 33% lower than the Km for protoporphyrin IX (8.8 µM), indicating higher apparent affinity [1]. Consequently, the specific activity for Zn-mesoporphyrin formation in mitochondrial preparations was 33.1 ± 5.0 nmol/h/mg protein, approximately 2.5-fold higher than the activity for Zn-protoporphyrin formation (13.4 ± 2.0 nmol/h/mg protein) [1]. This kinetic advantage was also observed in liver homogenates, where Zn-mesoporphyrin formation was 2.7-fold higher than Zn-protoporphyrin formation (12.3 ± 2.2 vs. 4.6 ± 0.9 nmol/h/mg protein) [1].

Ferrochelatase Kinetics

Cross-study

Km 5.9 µM (vs 8.8 µM PPIX); specific activity 2.5-fold higher for mesoporphyrin

Supports substrate selection for ferrochelatase enzymatic assays

Rat liver mitochondria; reversed-phase HPLC quantitation

Evidence Dimension	Ferrochelatase Kinetic Parameters (Km and Specific Activity)
Target Compound Data	Km = 5.9 µM; Specific Activity = 33.1 ± 5.0 nmol/h/mg (mitochondria)
Comparator Or Baseline	Protoporphyrin IX: Km = 8.8 µM; Specific Activity = 13.4 ± 2.0 nmol/h/mg (mitochondria)
Quantified Difference	Km: 33% lower (5.9 vs 8.8 µM); Specific Activity: 2.5-fold higher
Conditions	Rat liver mitochondria and homogenate; assay performed aerobically with Zn2+ as the metal substrate; Zn-porphyrin products quantified by reversed-phase HPLC.

Why This Matters

For researchers developing enzymatic assays for ferrochelatase activity or studying the substrate specificity of heme biosynthesis, mesoporphyrin IX offers superior kinetic performance compared to protoporphyrin IX, enabling more sensitive and robust assay conditions.

• [1] Li F, Lim CK, Peters TJ. An HPLC assay for rat liver ferrochelatase activity. Biomed Chromatogr. 1987;2(4):164-168. View Source

Antibody-Catalyzed Metallation Selectivity

A catalytic antibody raised against N-methylmesoporphyrin IX catalyzes the insertion of Zn2+ into mesoporphyrin IX with a turnover number of 80 h⁻¹ [1]. Importantly, this antibody does not catalyze the metallation of protoporphyrin IX or deuteroporphyrin IX, demonstrating strict substrate specificity for mesoporphyrin IX [1]. This antibody-catalyzed rate, while lower than the estimated 800 h⁻¹ turnover number of native ferrochelatase, provides a well-defined, mesoporphyrin-specific catalytic system for studying porphyrin metallation mechanisms [1]. The antibody also catalyzes the insertion of Co2+ and Mn2+ into mesoporphyrin IX, further expanding its utility as a selective catalyst for this specific porphyrin scaffold [1].

Ab Metallation Selectivity

Head-to-head

Turnover 80 h⁻¹ for Zn2+ insertion into mesoporphyrin IX; PPIX and DPIX unreactive

Supports biomimetic catalyst substrate selection with strict scaffold specificity

Catalytic antibody raised against N-methylmesoporphyrin IX

Evidence Dimension	Antibody-Catalyzed Metallation Turnover Number
Target Compound Data	80 h⁻¹ (Zn2+ insertion into mesoporphyrin IX)
Comparator Or Baseline	Protoporphyrin IX and deuteroporphyrin IX: No detectable metallation
Quantified Difference	Absolute selectivity: mesoporphyrin IX is metallated; protoporphyrin IX and deuteroporphyrin IX are not
Conditions	Catalytic antibody elicited to N-methylmesoporphyrin IX; fixed Zn2+ concentration; reaction monitored by product formation.

Why This Matters

For researchers developing biomimetic catalysts or studying the molecular recognition of porphyrin substrates, Zn(II) Mesoporphyrin IX (or its metal-free precursor) serves as the preferred substrate for this specific catalytic antibody system, whereas other porphyrins are unreactive and unsuitable for this application.

• [1] Cochran AG, Schultz PG. Antibody-catalyzed porphyrin metallation. Science. 1990;249(4970):781-783. View Source

Photochemical Decomposition

Zn(II) Mesoporphyrin IX exhibits pronounced photolability, undergoing irreversible photochemical decomposition that follows first-order kinetic characteristics when irradiated with UV-B light in 95% ethanol solution . This photolability is a distinguishing feature of zinc-containing porphyrins compared to tin-containing analogs, as comparative studies have noted the "pronounced photolability of the zinc compounds" relative to tin porphyrin inhibitors of heme oxygenase [1]. Upon light activation at specific wavelengths, ZnMP generates reactive oxygen species capable of localized cytotoxic effects, which underlies its potential use as a photosensitizer in photodynamic therapy applications .

Photochemical Stability

Class-level

First-order photodecomposition under UV-B; Zn porphyrins qualitatively more photolabile than Sn analogs

Photostability context requires light protection during handling

Data to verify; source comparison notes pronounced photolability of zinc compounds

Evidence Dimension	Photochemical Stability
Target Compound Data	Undergoes first-order photochemical decomposition under UV-B irradiation; pronounced photolability
Comparator Or Baseline	Tin porphyrins (e.g., SnMP): Greater photostability; less prone to photodegradation
Quantified Difference	Qualitative difference: Zn compounds are photolabile; Sn compounds are photostable
Conditions	UV-B irradiation in 95% ethanol solution; comparative photostability assessed across metalloporphyrin classes.

Why This Matters

For applications requiring light activation (e.g., photodynamic therapy) or for studies where photostability is a critical parameter (e.g., long-term cell culture experiments), the pronounced photolability of ZnMP relative to tin analogs must be factored into experimental design and compound selection. Proper light protection during storage and handling is essential to maintain compound integrity.

• [1] Greenbaum NL, Kappas A. Comparative photoactivity of tin and zinc porphyrin inhibitors of heme oxygenase: pronounced photolability of the zinc compounds. Photochem Photobiol. 1991;54(2):183-192. View Source

ZnMP Application Scenarios

ABCB10 Transporter Function

Zn(II) Mesoporphyrin IX is the only validated tool compound for direct and specific activation of the human mitochondrial transporter ABCB10, increasing its ATPase activity by approximately 70% with a Km of 0.9 µM [1]. Unlike Zn(II) Protoporphyrin IX, which shows no activation, ZnMP provides a unique probe for dissecting the role of ABCB10 in heme synthesis, oxidative stress protection, and mitochondrial homeostasis. Researchers studying ABCB10 should prioritize ZnMP over other metalloporphyrins due to this exclusive biochemical activity.

Hematopoietic Progenitor Mobilization

Zn(II) Mesoporphyrin IX exerts potent inhibitory effects on hematopoietic progenitor cell mobilization, reducing erythroid (BFU-E) progenitors by 76% and myeloid (CFU-GM) progenitors by 70% in vivo [1]. In contrast, Sn(IV) Mesoporphyrin IX does not affect progenitor mobilization. This differential toxicity makes ZnMP a valuable tool for studies investigating the role of heme oxygenase inhibition in hematopoiesis or for modeling hematopoietic suppression, while SnMP serves as a control for heme oxygenase inhibition without confounding hematopoietic toxicity.

Ferrochelatase Activity Assays

Mesoporphyrin IX (the metal-free precursor of ZnMP) demonstrates superior kinetic properties as a substrate for ferrochelatase, with a Km of 5.9 µM (vs. 8.8 µM for protoporphyrin IX) and 2.5-fold higher specific activity in mitochondrial preparations [1]. This enhanced substrate efficiency makes mesoporphyrin IX-based assays more sensitive and robust for measuring ferrochelatase activity. ZnMP itself can be used as a product standard or to study the reverse reaction or product inhibition of ferrochelatase.

Photodynamic Therapy

The pronounced photolability of Zn(II) Mesoporphyrin IX, coupled with its ability to generate reactive oxygen species upon light activation, positions it as a candidate photosensitizer for photodynamic therapy applications [1]. Its first-order photochemical decomposition kinetics under UV-B irradiation provide a predictable degradation profile that can be exploited for controlled release or timed therapeutic effects. However, this same photolability necessitates strict light protection during storage and experimental handling to preserve compound integrity.

Application

Selection Property

Validation Focus

ABCB10 functional studies

Reported ABCB10 ATPase activation context

ABCB10 activity assay and transporter regulation endpoints

Hematopoietic regulation research

Hematopoietic endpoint profile

Progenitor cell mobilization and heme oxygenase inhibition model review

Ferrochelatase enzymatic assays

Substrate kinetic profile

Enzyme kinetics and product formation monitoring

Photodynamic research

Photolability and ROS generation context

Light-dependent decomposition and photosensitizer assay conditions

• [1] Martinez M, Fendley GA, Saxberg AD, Zoghbi ME. Stimulation of the human mitochondrial transporter ABCB10 by zinc-mesoporphrin. PLoS ONE. 2020;15(11):e0238754. View Source